Cas no 5855-57-2 (4-phenylquinolin-2-ol)

4-phenylquinolin-2-ol Properties

Names and Identifiers

• 4-PHENYL-QUINOLIN-2-OL
• 4-phenyl-1H-quinolin-2-one
• 2(1H)-quinolinone, 4-phenyl-
• 4-phenyl-1,2-dihydroquinolin-2-one
• 4-Phenyl-2(1H)-quinolinone
• 4-Phenylquinolin-2(1H)-one
• 4-phenylquinolin-2-ol
• CHEMBL1383255
• CS-0220409
• DTXSID50207264
• 2-hydroxy-4-phenylquinoline
• 4-Phenyl-2(1H)-quinolinone #
• 5855-57-2
• DB-129052
• 4-phenyl-2-quinolinone
• Z56930796
• NSC656249
• Oprea1_876455
• J-515936
• NSC-656249
• 4-Phenyl-2-hydroxy-quinoline
• SR-01000082043-1
• Maybridge1_000176
• SCHEMBL1173520
• AKOS001073332
• NSC656626
• F3371-0635
• MLS000057959
• SMR000063002
• Oprea1_160011
• EN300-06583
• 4-phenyl-2-quinolinol
• 1,2-dihydro-2-oxo-4-phenylquinoline
• SR-01000082043-2
• G20017
• MixCom1_000330
• hydroxy-4-phenylquinoline
• Oprea1_415923
• AKOS000117134
• HMS2356F10
• NSC-656626
• 1,2-dihydro-2-oxo-4-phenyl-quinoline
• 3-Deoxyviridicatin
• SR-01000082043
• NCI60_019465
• CCG-18674
• AK-906/12521004
• SB70631
• 2(1H)-Quinolinone, 4-phenyl-
• 4-phenyl-quinolin-2-ol
• 4-phenylquinolin-2(1h)-one
• +Expand

• MDL： MFCD01109585
• InChIKey： QKQNVNSIRYIHDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H11NO/c17-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)16-15/h1-10H,(H,16,17)
• SMILES： C1=CC=C(C=C1)C2=CC(=NC3=CC=CC=C23)O

Computed Properties

• Exact Mass: 221.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 221.084063974g/mol
• Heavy Atom Count: 17
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1